N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

• IUPAC Name: N-(2-nitrophenyl)-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C15H12N6O3/c22-14(16-12-8-4-5-9-13(12)21(23)24)10-20-18-15(17-19-20)11-6-2-1-3-7-11/h1-9H,10H2,(H,16,22)
• InChI Key: PMCHYTXWHGGJJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C15H12N6O3
• Molecular Weight: 324.29 g/mol

Description

N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research over recent years. This compound belongs to the tetrazole family and has shown promising results in various biological applications.

Mechanism of Action

The mechanism of action of N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is not fully understood. However, it is believed to act by inhibiting enzymes involved in various biological processes.
Biochemical and physiological effects:
Studies have shown that N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide can inhibit the growth of various bacterial and fungal strains. It has also been shown to induce apoptosis in cancer cells. In addition, it has anti-inflammatory effects by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is its broad-spectrum activity against bacteria and fungi. It also has low cytotoxicity, making it a promising candidate for further drug development. However, its solubility in water is limited, which can hinder its use in some experiments.

Future Directions

There are several future directions for the research on N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide. One potential direction is to investigate its potential as a therapeutic agent for cancer treatment. Another direction is to study its mechanism of action in more detail to understand its biological effects better. Additionally, it could be explored for its potential as an anti-inflammatory agent in various diseases.

Synthesis Methods

There are several methods to synthesize N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide. One of the most common methods involves the reaction of 2-amino-5-phenyltetrazole with 2-nitrobenzoyl chloride in the presence of a base. The product is then purified by recrystallization.

Scientific Research Applications

N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been extensively studied for its biological activities. It has shown potent antibacterial, antifungal, and antitumor properties. It has also been investigated for its anti-inflammatory effects.